N-[1-(anilinocarbonyl)-2-(5-nitro-2-furyl)vinyl]-3,4,5-trimethoxybenzamide

• IUPAC Name: N-[(E)-3-anilino-1-(5-nitrofuran-2-yl)-3-oxoprop-1-en-2-yl]-3,4,5-trimethoxybenzamide
• InChI: InChI=1S/C23H21N3O8/c1-31-18-11-14(12-19(32-2)21(18)33-3)22(27)25-17(13-16-9-10-20(34-16)26(29)30)23(28)24-15-7-5-4-6-8-15/h4-13H,1-3H3,(H,24,28)(H,25,27)/b17-13+
• InChI Key: VIIQXLJLHYWBPY-GHRIWEEISA-N
• Canonical SMILES: COC1=CC(=CC(=C1OC)OC)C(=O)NC(=CC2=CC=C(O2)[N+](=O)[O-])C(=O)NC3=CC=CC=C3
• Isomeric SMILES: COC1=CC(=CC(=C1OC)OC)C(=O)N/C(=C/C2=CC=C(O2)[N+](=O)[O-])/C(=O)NC3=CC=CC=C3
• Molecular Formula: C23H21N3O8
• Molecular Weight: 467.4 g/mol

Description

This compound is a complex organic molecule that contains several functional groups. It has an anilinocarbonyl group, a nitrofuryl group, and a trimethoxybenzamide group. These groups suggest that the compound could have interesting chemical properties and reactivity.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, including the formation of the anilinocarbonyl group, the nitrofuryl group, and the trimethoxybenzamide group. The exact synthesis would depend on the starting materials and the specific conditions used.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of several different functional groups. The anilinocarbonyl group, the nitrofuryl group, and the trimethoxybenzamide group would all contribute to the overall structure of the molecule.

Chemical Reactions Analysis

The chemical reactions of this compound would likely be influenced by the presence of the anilinocarbonyl group, the nitrofuryl group, and the trimethoxybenzamide group. These groups could participate in a variety of chemical reactions, depending on the conditions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, its solubility, melting point, and boiling point would all be determined by the nature of the functional groups present in the molecule.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it were a drug, its mechanism of action would depend on how it interacts with biological systems.

Safety and Hazards

The safety and hazards associated with this compound would depend on its physical and chemical properties. For example, if it is a highly reactive compound, it could pose a risk of fire or explosion. Additionally, if it is toxic or harmful, it could pose health risks.

Future Directions

The future directions for research on this compound would likely depend on its properties and potential applications. For example, if it has promising biological activity, it could be studied further as a potential drug.